Cas no 62077-96-7 (4-Quinolinecarbothioamide, 2-butyl-)

• Product Name: 4-Quinolinecarbothioamide, 2-butyl-
• CAS No: 62077-96-7
• MF: C₁₄H₁₆N₂S
• MW: 244.355241775513
• CID: 458910
• PubChem ID: 71390203
• Update Time: 2025-04-19

4-Quinolinecarbothioamide, 2-butyl- Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinecarbothioamide, 2-butyl-
• 2-butylquinoline-4-carbothioamide
• DTXSID40812129
• 62077-96-7

• Inchi： 1S/C14H16N2S/c1-2-3-6-10-9-12(14(15)17)11-7-4-5-8-13(11)16-10/h4-5,7-9H,2-3,6H2,1H3,(H2,15,17)
• InChI Key： QGHXRTRGAGJVAO-UHFFFAOYSA-N
• SMILES： S=C(C1=CC(CCCC)=NC2C=CC=CC1=2)N

Computed Properties

• Exact Mass: 244.10358
• Monoisotopic Mass: 244.10341969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 71Ų

Experimental Properties

• PSA: 38.91